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Chemical Profile of Trivertal

Trivertal, a cyclohexene derivative with a molecular formula of C9H14O, is commercially produced as a

mixture of isomers and is widely used in the fragrance industry for its green, herbal scent [1] [2].

The table below summarizes its core chemical and physical properties:

Property Specification

IUPAC Name 1,2-dimethylcyclohex-3-ene-1-carbaldehyde (among other synonyms) [1] [3]

CAS Number 68039-48-5 (common); 27939-60-2 (alternative) [1] [3]

Molecular Formula C9H14O [1] [3] [2]

Molecular Weight 138.21 g/mol [1] [3] [2]

Boiling Point 196 °C (lit.) [3]

Density 0.936 g/mL at 25 °C [3]

Appearance Colorless to fruit colorless liquid [2]

Key Functional Groups Aldehyde, carbon-carbon double bond [1]
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Primary Application: Precursor to Catalytic Ligands

Trivertal's most scientifically important application is its use as a starting material for synthesizing stable

spirocyclic (alkyl)(amino)carbenes (CAACs) [1] [4]. These CAACs act as superior ligands for transition-

metal catalysts, which are essential tools in modern organic synthesis, including the preparation of complex

drug molecules [5] [4].

The following diagram illustrates the multi-step experimental protocol for converting Trivertal into a gold-

based catalyst, which is then used to facilitate pharmacologically relevant reactions:
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Synthesis workflow from Trivertal to an active gold catalyst [4]

This protocol enables the synthesis of a rigid spirocyclic (alkyl)(amino)carbene (CAAC) ligand, which

provides exceptional steric protection to the metal center. This stability is crucial for the catalyst's high

performance in facilitating challenging reactions like the hydroamination of internal alkynes, a

transformation with little precedent before this work [4].

Direct Pharmacological and Biological Data

Direct biological studies on Trivertal are limited. One source indicates potential antimicrobial properties,

though the context suggests this data may be associated with essential oils containing Trivertal rather than

the isolated compound [1].

Microorganism
Minimum Inhibitory Concentration
(MIC) (%)

Minimum Bactericidal Concentration
(MBC) (%)

E. coli 0.5 1.0

S. aureus 0.3 0.6

C. albicans 0.4 0.8

Reported antimicrobial activity of a formulation containing Trivertal [1]. Values represent percentages of the

formulation.

Future Research Directions

The established utility of Trivertal-derived catalysts opens several promising avenues for drug discovery:

Catalysis Development: Expanding the use of Trivertal-CAAC ligands with other transition metals to
create new synthetic methodologies [1].

Medicinal Chemistry: Leveraging the catalytic methods (e.g., one-pot synthesis of
dihydroquinolines) enabled by these systems to rapidly generate libraries of nitrogen-containing

heterocycles for biological screening [1] [4].
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Antimicrobial Development: Conducting systematic studies to isolate and confirm Trivertal's own

antimicrobial effects and its mechanism of action [1].

In summary, Trivertal's primary value for researchers lies in its role as a cost-effective and efficient building

block for advanced catalysts. Its direct pharmacological properties are an area that requires further

investigation.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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